Mesoporous SnO2 nanospheres formed via a water-evaporating process with superior electrochemical properties†
CrystEngComm Pub Date: 2012-07-04 DOI: 10.1039/C2CE25769F
Abstract
Mesoporous SnO2 nanospheres are obtained from an interesting self-assembly process combining the driven forces of water-
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